Cas no 2228197-78-0 (3-amino-1-(4-bromo-2,6-dimethoxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(4-bromo-2,6-dimethoxyphenyl)propan-1-one
• CAS No: 2228197-78-0
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6585933
• PubChem ID: 165797125
• Update Time: 2025-06-28

3-amino-1-(4-bromo-2,6-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-bromo-2,6-dimethoxyphenyl)propan-1-one
• EN300-1934526
• 2228197-78-0

• Inchi： 1S/C11H14BrNO3/c1-15-9-5-7(12)6-10(16-2)11(9)8(14)3-4-13/h5-6H,3-4,13H2,1-2H3
• InChI Key： LEKZKLZLGVSAOC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C(CCN)=O)OC

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on 3-amino-1-(4-bromo-2,6-dimethoxyphenyl)propan-1-one

Introduction to 3-amino-1-(4-bromo-2,6-dimethoxyphenyl)propan-1-one (CAS No: 2228197-78-0)

The compound 3-amino-1-(4-bromo-2,6-dimethoxyphenyl)propan-1-one (CAS No: 2228197-78-0) represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the synthesis of biologically active molecules. The presence of both amino and carbonyl functional groups, coupled with a substituted aromatic ring system, makes it a versatile scaffold for further chemical modifications and derivatization.

In recent years, the exploration of aromatic heterocycles and their derivatives has been a cornerstone in the development of novel therapeutic agents. The specific substitution pattern in 3-amino-1-(4-bromo-2,6-dimethoxyphenyl)propan-1-one, particularly the bromine and methoxy groups on the phenyl ring, is strategically positioned to influence electronic properties and metabolic stability. Such structural features are often exploited to enhance binding affinity and selectivity in drug design.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmacophores. Researchers have been investigating its utility in constructing molecules with antimicrobial, anti-inflammatory, and even anticancer properties. The amino group, for instance, can serve as a nucleophilic site for further functionalization, while the carbonyl group can participate in condensation reactions to form amides or esters.

The 4-bromo-2,6-dimethoxyphenyl moiety is particularly noteworthy due to its ability to modulate electronic distribution across the aromatic system. This substitution pattern can influence both the solubility and bioavailability of derived compounds. Additionally, the bromine atom can be a handle for further synthetic manipulations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in medicinal chemistry to construct biaryl systems.

Recent studies have highlighted the importance of optimizing reaction conditions when working with 3-amino-1-(4-bromo-2,6-dimethoxyphenyl)propan-1-one. For instance, researchers have reported on the use of palladium catalysts to facilitate coupling reactions while minimizing side products. Such advancements underscore the compound's relevance in modern synthetic methodologies.

The pharmaceutical industry has shown particular interest in molecules that exhibit dual functionality or can be easily modified to target specific biological pathways. 3-amino-1-(4-bromo-2,6-dimethoxyphenyl)propan-1-one fits well within this paradigm due to its modular structure. By systematically varying substituents or introducing new functional groups, chemists can fine-tune the properties of derived compounds to achieve desired pharmacological effects.

In conclusion, 3-amino-1-(4-bromo-2,6-dimethoxyphenyl)propan-1-one (CAS No: 2228197-78-0) represents a promising candidate for further investigation in drug discovery and development. Its unique structural features and synthetic versatility make it a valuable building block for constructing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that its importance in pharmaceutical chemistry will only grow.